Cas no 50870-57-0 (5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-)

5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- structure
50870-57-0 structure
Product name:5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
CAS No:50870-57-0
MF:C12H15N3
MW:201.2676
CID:1569796
PubChem ID:71366408

5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
    • 2,4-dimethylhept-5-ene-1,3,5-tricarbonitrile
    • DTXSID20789769
    • 50870-57-0
    • Inchi: InChI=1S/C12H15N3/c1-4-11(7-14)10(3)12(8-15)9(2)5-6-13/h4,9-10,12H,5H2,1-3H3
    • InChI Key: MXQLYXUCEAQGNM-UHFFFAOYSA-N
    • SMILES: CC=C(C#N)C(C)C(C#N)C(C)CC#N

Computed Properties

  • Exact Mass: 201.12675
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37

5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- Related Literature

Recommend Articles

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD